Cas no 119-80-2 (2-[(2-carboxyphenyl)disulfanyl]benzoic acid)

2-[(2-carboxyphenyl)disulfanyl]benzoic acid Properties

Names and Identifiers

• 2,2'-Dithiosalicylic acid
• DSTA
• 2,2-Dithiodibenzoic acid
• 2,2-Dithiosalicylic acid
• DTSA
• di(2-carboxyphenyl) disulphide
• 2,2'-Dithiodibenzoic Acid
• 2,2'-Disulfanediyldibenzoic acid
• 2,2'-Dithiobisbenzoic Acid
• 2,2-Dithiodibenzoicacid(Technical)
• DITHIOSALICYLIC ACID
• 2,2‘-Dithiosalicylic acid
• 2,2’-Dithiodibenzoic Acid
• 2,2’-Dithiosalicylic acid
• 2,2′-Dithiodibenzoic acid
• 2-[(2-carboxyphenyl)disulfanyl]benzoic acid
• 2-Carboxyphenyl disulfide (Bis(2-carboxyphenyl) disulfide
• 2-Hydroxybenzenethionothiolic acid
• o-Hydroxydithiobenzoic acid
• NSC 213
• NSC 5346
• NSC 405662
• NSC 633230
• AKOS AUF01570
• Dithioslicylicacid
• 2,2'-Dithiodibenzoic
• 2,2-DITHIOBENZOIC ACID
• 二硫代水杨酸
• DTSA)2,2′-Dithiodiben
• Benzoic acid, 2,2'-dithiobis-
• Bis(2-carboxyphenyl) disulfide
• Bis(o-carboxylphenyl) disulfide
• 2,2'-Dithiodi(benzoic acid)
• Bis(o-carboxyphenyl) disulfide
• 2,2'-Dithiobis(benzoic acid)
• Diphenyldisulfide-2,2'-dicarboxylic acid
• Benzoic acid, dithiobis-
• 2,2'-Dithiodi
• Dithiodibenzoic acid
• +Expand

• MDL： MFCD00002465
• InChIKey： LBEMXJWGHIEXRA-UHFFFAOYSA-N
• Inchi： 1S/C14H10O4S2/c15-13(16)9-5-1-3-7-11(9)19-20-12-8-4-2-6-10(12)14(17)18/h1-8H,(H,15,16)(H,17,18)
• SMILES： S(C1=C([H])C([H])=C([H])C([H])=C1C(=O)O[H])SC1=C([H])C([H])=C([H])C([H])=C1C(=O)O[H]
• BRN： 2221810

Computed Properties

• Exact Mass: 306.00200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 306.00205
• Heavy Atom Count: 20
• Complexity: 327
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 125

Experimental Properties

• LogP: 3.88240
• PSA: 125.20000
• Refractive Index: 1.4950 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 300.5℃ at 760 mmHg
• Melting Point: 287-290 °C (lit.)
  288-293 °C
• Flash Point: 244℃
• Color/Form: Brown or yellow powder
• Solubility: Not determined
• Density: 1.4555 (rough estimate)

2-[(2-carboxyphenyl)disulfanyl]benzoic acid Security Information

• Symbol: GHS07
• RTECS：DG9660000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S36-S24/25
• Risk Phrases：R22; R45; R51/53; R68
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

2-[(2-carboxyphenyl)disulfanyl]benzoic acid Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances